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Cat. No.: B3161110

Get Quote

Technical Monograph: 3-[(2-
Ethoxyethoxy)methyl]piperidine

Structure, Synthesis, and Application in Medicinal Chemistry

Executive Summary

This technical guide analyzes 3-[(2-Ethoxyethoxy)methyl]piperidine, a functionalized
heterocyclic building block increasingly utilized in modern drug discovery. Characterized by a
piperidine core substituted at the C3 position with a diethylene glycol monoethyl ether moiety,
this molecule represents a strategic fusion of a privileged pharmacophore (piperidine) with a
solubility-enhancing "mini-PEG" tail.

This guide is designed for medicinal chemists and process scientists, detailing the molecule's
physicochemical profile, synthetic accessibility, and utility as a scaffold for modulating
lipophilicity and metabolic stability in lead optimization.
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Part 1: Structural Anatomy & Physicochemical

Profile
Molecular Architecture

The molecule consists of two distinct functional domains:

e The Piperidine Core (Secondary Amine): A saturated N-heterocycle acting as a hydrogen
bond donor/acceptor and a basic center (pKa ~10-11). The C3-substitution creates a chiral
center, offering stereochemical vectors for binding affinity.

» The (2-Ethoxyethoxy)methyl Tail: A short polyethylene glycol (PEG)-like chain. This ether-rich
appendage introduces flexibility and hydrophilicity without introducing significant steric bulk
or reactive centers.

Predicted Physicochemical Properties

Data estimated based on structural activity relationships (SAR) of homologous piperidine
ethers.
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Significance in Drug

Property Value (Approx.) .

Design

Fragment-based drug design
Molecular Formula C10H21NOz2 _

compliant.

] Low MW allows room for

Molecular Weight 187.28 g/mol ) o

further functionalization.

Moderate lipophilicity; the
cLogP 08-1.2 ether chain lowers LogP

compared to alkyl analogs.

Good membrane permeability
TPSA ~40-50 A2 _

profile.

Key interaction point for target
H-Bond Donors 1 (NH) binding or further

derivatization.

Enhances aqueous solubility
H-Bond Acceptors 3 (N, 2x0) ] ]

via water solvation.

Typical for secondary aliphatic
pKa (Conj. Acid) ~10.5 amines; exists as cation at

physiological pH.

Part 2: Synthetic Methodologies
Retrosynthetic Analysis

Access to 3-[(2-Ethoxyethoxy)methyl]piperidine is typically achieved via the functionalization
of 3-hydroxymethylpiperidine or 3-chloromethylpiperidine. The nitrogen atom requires
protection (e.g., Boc, Cbz) to prevent N-alkylation side reactions.

Visualization: Synthetic Pathway (Graphviz)
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Figure 1: Standard synthetic route via Williamson Ether Synthesis starting from commercially

available precursors.

Part 3: Experimental Protocol (Detailed
Methodology)

Objective: Synthesis of 3-[(2-Ethoxyethoxy)methyl]piperidine via etherification.

Precursor:tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate.

Step 1: O-Alkylation (Williamson Ether Synthesis)

Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and
nitrogen inlet.

Solvation: Dissolve tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate (1.0 eq) in
anhydrous DMF (0.2 M concentration). Cool to 0°C in an ice bath.

Deprotonation: Carefully add Sodium Hydride (NaH, 60% dispersion in oil, 1.2 eq) portion-
wise. Evolution of Hz gas will occur.

o Critical Control: Allow stirring at 0°C for 30 mins, then warm to Room Temperature (RT) for
30 mins to ensure complete alkoxide formation.

Alkylation: Cool back to 0°C. Add 2-ethoxyethyl bromide (1.2 eq) dropwise via syringe.

Reaction: Warm to RT and stir for 12—18 hours. Monitor via TLC (Solvent: Hexane/EtOAc) or
LC-MS.
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o Workup: Quench carefully with saturated NH4Cl solution. Extract with EtOAc (3x). Wash
combined organics with water (5x) to remove DMF, then brine. Dry over MgSOa4 and
concentrate.

« Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Step 2: N-Deprotection

o Acidolysis: Dissolve the intermediate in DCM. Add TFA (20% v/v) or 4M HCI in Dioxane at
0°C.

e Stir: Allow to warm to RT and stir for 2—4 hours until Starting Material (SM) is consumed.
« |solation: Concentrate in vacuo.

o Free Base Generation: Redissolve residue in DCM, wash with saturated NaHCOs, dry
over Na=S0s4, and concentrate to yield the title compound as a pale yellow oil.

Part 4: Medicinal Chemistry Applications[1][2][3][4]
The "Mini-PEG" Effect

The inclusion of the (2-ethoxyethoxy)methyl chain is a deliberate medicinal chemistry strategy
known as "mini-PEGylation."

o Solubility: The ether oxygens act as hydrogen bond acceptors, interacting with water
molecules to increase aqueous solubility compared to a simple propyl or butyl chain.

o Metabolic Stability: Unlike alkyl chains which are prone to rapid CYP450-mediated oxidation,
the ether linkage is generally more robust, though O-dealkylation is a potential metabolic soft
spot to monitor.

» Conformational Flexibility: The chain allows the terminal ethoxy group to adopt multiple
conformations, potentially filling hydrophobic pockets in target proteins (e.g., GPCRs,
Kinases).

Decision Framework for Scaffold Selection
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Lead Compound Issues

Select Modification
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Figure 2: Strategic decision tree for utilizing this scaffold in Lead Optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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